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Compound of Interest

Compound Name: Methiocarb-d3

Cat. No.: B569353

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of the
Methiocarb-d3 analytical standard, a crucial component in the accurate quantification of
Methiocarb residues in various matrices. This document is intended for researchers, scientists,
and professionals in drug development and food safety analysis who require reliable reference
materials for their work.

Introduction to Methiocarb and the Role of an
Isotope-Labeled Internal Standard

Methiocarb is a carbamate pesticide used as an insecticide, molluscicide, and avicide. Due to
its potential toxicity, regulatory bodies worldwide have established maximum residue limits
(MRLs) for Methiocarb in food and environmental samples. Accurate and reliable quantification
of these residues is paramount for ensuring consumer safety and environmental protection.

The use of a stable isotope-labeled internal standard, such as Methiocarb-d3, is the gold
standard for quantitative analysis by mass spectrometry (MS). Methiocarb-d3 is chemically
identical to Methiocarb but has three deuterium atoms replacing three hydrogen atoms on the
N-methyl group. This mass difference allows it to be distinguished from the native analyte by
the mass spectrometer. By adding a known amount of Methiocarb-d3 to a sample prior to
extraction and analysis, it can compensate for variations in sample preparation, matrix effects,
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and instrument response, leading to more accurate and precise quantification of the target
analyte.

Commercial Suppliers of Methiocarb-d3 Analytical
Standard

A number of reputable chemical suppliers offer Methiocarb-d3 analytical standard, often
certified under quality management systems such as ISO 17034, ensuring its traceability and
reliability. The following table summarizes key information from several commercial suppliers.
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The following sections provide detailed methodologies for the use of Methiocarb-d3 as an
internal standard in the analysis of Methiocarb in food matrices, primarily using the QUEChERS
extraction method followed by LC-MS/MS analysis.

Preparation of Standard Solutions

e Primary Stock Solution of Methiocarb-d3 (e.g., 100 pg/mL):

[¢]

Accurately weigh approximately 1 mg of the neat Methiocarb-d3 analytical standard.

[e]

Dissolve the weighed standard in a suitable solvent, such as acetonitrile or methanol, in a
10 mL volumetric flask.

[e]

Ensure the standard is fully dissolved before making the solution up to the mark.

o

Store the stock solution at -20°C in an amber vial.
e Working Internal Standard (IS) Solution (e.g., 1 pg/mL):

o Dilute the primary stock solution with the appropriate solvent (typically the same as used
for the calibration standards, e.g., acetonitrile) to achieve the desired concentration.

o This working solution will be used to spike the samples and calibration standards.
o Calibration Standards:

o Prepare a series of calibration standards by diluting a certified reference material of non-
labeled Methiocarb with a suitable solvent.

o The concentration range should bracket the expected concentration of Methiocarb in the
samples.

o Spike each calibration standard with the working IS solution to have a constant
concentration of Methiocarb-d3 in each standard.

Sample Preparation using QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe)
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The QUEChERS method is a widely adopted sample preparation technique for the analysis of
pesticide residues in food matrices.

e Sample Homogenization:

o Homogenize a representative portion of the food sample (e.qg., fruits, vegetables) to a
uniform consistency.

o Extraction:

[¢]

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

o Add a known volume of the Methiocarb-d3 working IS solution (e.g., 100 pL of a 1 pg/mL
solution).

o Add 10 mL of acetonitrile.

o Add the QUEChERS extraction salts (e.g., 4 g MgSOas, 1 g NaCl, 1 g sodium citrate
tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate).

o Immediately cap and shake the tube vigorously for 1 minute.

o

Centrifuge the tube at >3000 x g for 5 minutes.
o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Take an aliquot of the acetonitrile supernatant (e.g., 6 mL) and transfer it to a 15 mL
centrifuge tube containing d-SPE cleanup sorbents. The type and amount of sorbent will
depend on the matrix (e.g., for general food matrices, 900 mg MgSOa4 and 150 mg primary
secondary amine (PSA)).

o Vortex the tube for 30 seconds.
o Centrifuge at 23000 x g for 5 minutes.

e Final Extract Preparation:
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o Take an aliquot of the cleaned-up extract (e.g., 1 mL) and transfer it to an autosampler
vial.

o The extract may be directly injected or further diluted if necessary. In some cases, the
solvent may be evaporated and reconstituted in a mobile phase-compatible solvent.

LC-MS/MS Analysis

 Liquid Chromatography (LC) Conditions (Example):
o Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um patrticle size).
o Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.
o Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

o Gradient: A suitable gradient to separate Methiocarb from matrix interferences (e.g., start
at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then re-equilibrate).

o Flow Rate: 0.3 mL/min.
o Injection Volume: 5 pL.

e Mass Spectrometry (MS/MS) Conditions:
o lonization Mode: Electrospray lonization (ESI), Positive.
o Acquisition Mode: Multiple Reaction Monitoring (MRM).
o MRM Transitions:

= Methiocarb: Select at least two specific precursor-to-product ion transitions for
guantification and confirmation (e.g., m/z 226.1 — 169.1 for quantification and m/z
226.1 - 121.1 for confirmation).

» Methiocarb-d3: Monitor the corresponding transition for the deuterated standard (e.g.,
m/z 229.1 - 172.1).
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o Optimize other MS parameters such as collision energy and declustering potential for
maximum sensitivity.

Data Analysis

 Integrate the peak areas for the quantifier MRM transitions of both Methiocarb and
Methiocarb-d3.

o Calculate the response ratio (Area of Methiocarb / Area of Methiocarb-d3).

o Construct a calibration curve by plotting the response ratio against the concentration of the
non-labeled Methiocarb in the calibration standards.

o Determine the concentration of Methiocarb in the samples by interpolating their response
ratios from the calibration curve.

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the overall workflow for using a Methiocarb-d3 analytical
standard and a conceptual representation of its role in the analytical signaling pathway.
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Caption: General workflow for the analysis of Methiocarb using a deuterated internal standard.
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Caption: Conceptual signaling pathway for quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://witega.de/product/methiocarb-d3/
https://witega.de/product/methiocarb-d3/
https://www.sigmaaldrich.com/HK/zh/product/sial/32300
https://www.sigmaaldrich.com/HK/zh/product/sial/32300
https://www.benchchem.com/product/b569353#commercial-suppliers-of-methiocarb-d3-analytical-standard
https://www.benchchem.com/product/b569353#commercial-suppliers-of-methiocarb-d3-analytical-standard
https://www.benchchem.com/product/b569353#commercial-suppliers-of-methiocarb-d3-analytical-standard
https://www.benchchem.com/product/b569353#commercial-suppliers-of-methiocarb-d3-analytical-standard
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b569353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

